Cas no 1261943-30-9 (4-(furan-2-yl)-2-hydroxybenzaldehyde)

• Product Name: 4-(furan-2-yl)-2-hydroxybenzaldehyde
• CAS No: 1261943-30-9
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD18314601
• CID: 1219270
• PubChem ID: 53220274
• Update Time: 2025-10-28

4-(furan-2-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)-2-hydroxybenzaldehyde
• 2-FORMYL-5-(FURAN-2-YL)PHENOL
• AKOS006316687
• 2-Formyl-5-(furan-2-yl)phenol, 95%
• SCHEMBL15009764
• HIBDUKJERQBCPW-UHFFFAOYSA-N
• DTXSID30685021
• 1261943-30-9
• MFCD18314601

• MDL： MFCD18314601
• Inchi： 1S/C11H8O3/c12-7-9-4-3-8(6-10(9)13)11-2-1-5-14-11/h1-7,13H
• InChI Key： HIBDUKJERQBCPW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-(furan-2-yl)-2-hydroxybenzaldehyde

4-(Furan-2-yl)-2-hydroxybenzaldehyde: A Comprehensive Overview

4-(Furan-2-yl)-2-hydroxybenzaldehyde, also known by its CAS number 1261943-30-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a furan ring, a hydroxyl group, and an aldehyde functional group. The presence of these functional groups makes it versatile for various applications, particularly in the synthesis of bioactive compounds and advanced materials.

The structure of 4-(furan-2-yl)-2-hydroxybenzaldehyde consists of a benzene ring substituted with a furan moiety at the 4-position and a hydroxyl group at the 2-position. The aldehyde group is attached directly to the benzene ring. This arrangement creates a molecule with both aromaticity and heterocyclic features, which are key to its reactivity and potential applications. Recent studies have highlighted its role as a precursor in the synthesis of complex natural products and bioactive molecules.

One of the most notable applications of 4-(furan-2-yl)-2-hydroxybenzaldehyde is in the field of drug discovery. Researchers have utilized this compound as a building block for synthesizing potential anti-cancer agents. For instance, studies have shown that derivatives of this compound exhibit cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, 4-(furan-2-yl)-2-hydroxybenzaldehyde has also been explored in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials have applications in catalysis, gas storage, and sensing technologies.

The synthesis of 4-(furan-2-yl)-2-hydroxybenzaldehyde typically involves multi-step organic reactions. One common approach is the condensation of furan derivatives with appropriate aldehydes or ketones, followed by oxidation or reduction steps to introduce the hydroxyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 4-(furan-2-yl)-2-hydroxybenzaldehyde. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental impact. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

In conclusion, 4-(furan-2-yl)-2-hydroxybenzaldehyde, with its unique structure and versatile functional groups, continues to be a focal point in various scientific disciplines. Its applications span from drug discovery to materials science, with ongoing research uncovering new potentials for this compound. As advancements in synthetic methods and material science continue to evolve, so too will the role of this compound in shaping future innovations.